3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-methylquinolin-4(1H)-one

• IUPAC Name: 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-methylquinolin-4-one
• InChI: InChI=1S/C18H12BrN3O2/c1-22-10-13(16(23)12-7-3-5-9-15(12)22)18-20-17(21-24-18)11-6-2-4-8-14(11)19/h2-10H,1H3
• InChI Key: OWOVOCPZIQYURG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=CC=CC=C21)C3=NC(=NO3)C4=CC=CC=C4Br
• Molecular Formula: C18H12BrN3O2
• Molecular Weight: 382.2 g/mol

Description

The compound “3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-methylquinolin-4(1H)-one” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Molecular Structure Analysis

The oxadiazole ring in the molecule exists in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and its synthesis methods. Given the wide range of applications of oxadiazoles, this compound could have potential uses in medicinal chemistry, material science, and high energy molecules.